Cas no 2114-39-8 (2-Bromo-1-phenylpropane)
2-Bromo-1-phenylpropane structure
Product Name:2-Bromo-1-phenylpropane
CAS No:2114-39-8
MF:C9H11Br
MW:199.087641954422
MDL:MFCD00000149
CID:256099
PubChem ID:102754
Update Time:2025-04-19
2-Bromo-1-phenylpropane Chemical and Physical Properties
Names and Identifiers
-
- (2-Bromopropyl)benzene
- 2-BROMO-1-PHENYLPROPANE
- Benzene,(2-bromopropyl)-
- 1-phenyl-2-bromopropane
- 2-bromo-1-phenyl-propane
- 2-bromopropylbenzene
- (2-bromo-propyl)-benzene
- Benzene, (2-bromopropyl)-
- NVYOCAOZCSNIHR-UHFFFAOYSA-N
- 2-bromanylpropylbenzene
- (2-bromopropyl)-benzene
- 1-(2-bromopropyl)benzene
- NVYOCAOZCSNIHR-UHFFFAOYSA-
- .+/-.-2-Bromo-1-phenylpropane
- 0794AB
- B
- EINECS 218-315-9
- MFCD00000149
- FT-0611385
- NS00045652
- A815165
- BP-21460
- AS-58484
- J-500675
- EN300-1861474
- 2-Bromo-1-phenylpropane, 96%
- CS-0204904
- DTXSID60943464
- AKOS009158006
- BP-30053
- AMY11172
- CAA11439
- B2290
- InChI=1/C9H11Br/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- SCHEMBL873579
- 2114-39-8
- DB-045498
- 2-Bromo-1-phenylpropane
-
- MDL： MFCD00000149
- Inchi： 1S/C9H11Br/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- InChI Key： NVYOCAOZCSNIHR-UHFFFAOYSA-N
- SMILES： BrC(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 198.00400
- Monoisotopic Mass: 198.004413
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 84.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 1.291 g/mL at 25 °C(lit.)
- Melting Point: -10°C (estimate)
- Boiling Point: 107-109 °C/16 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:195.8°F
Degrees Celsius:91°C - Refractive Index: n20/D 1.545(lit.)
- PSA: 0.00000
- LogP: 3.01250
- Solubility: Not determined
2-Bromo-1-phenylpropane Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：NA 1993 / PGIII
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
2-Bromo-1-phenylpropane Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Bromo-1-phenylpropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B678383-50mg |
2-Bromo-1-phenylpropane |
2114-39-8 | 50mg |
$ 58.00 | 2023-09-08 | ||
| TRC | B678383-100mg |
2-Bromo-1-phenylpropane |
2114-39-8 | 100mg |
$ 75.00 | 2023-09-08 | ||
| TRC | B678383-500mg |
2-Bromo-1-phenylpropane |
2114-39-8 | 500mg |
$ 92.00 | 2023-09-08 | ||
| Apollo Scientific | OR323250-25g |
2-Bromo-1-phenylpropane |
2114-39-8 | 25g |
£570.00 | 2025-02-19 | ||
| Apollo Scientific | OR323250-5g |
2-Bromo-1-phenylpropane |
2114-39-8 | 5g |
£165.00 | 2025-02-19 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02461-25g |
(2-Bromopropyl)benzene |
2114-39-8 | 96% | 25g |
¥3438.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02461-5g |
(2-Bromopropyl)benzene |
2114-39-8 | 96% | 5g |
¥1408.0 | 2024-07-19 | |
| abcr | AB262318-5 g |
2-Bromo-1-phenylpropane, 93%; . |
2114-39-8 | 93% | 5g |
€198.40 | 2023-06-22 | |
| eNovation Chemicals LLC | D746636-5g |
Benzene, (2-bromopropyl)- |
2114-39-8 | 95% | 5g |
$210 | 2024-06-07 | |
| eNovation Chemicals LLC | D746636-25g |
Benzene, (2-bromopropyl)- |
2114-39-8 | 95% | 25g |
$545 | 2024-06-07 |
2-Bromo-1-phenylpropane Related Literature
-
Afaf R. Genady,Hiroyuki Nakamura Org. Biomol. Chem. 2010 8 4427
-
Suresh Saini,Deepak S. Gavali,Ramesh Bhawar,Ranjit Thapa,Rajendra S. Dhayal,Shubhankar Kumar Bose Catal. Sci. Technol. 2023 13 147
-
Kenji Mishiro,Mengfei Wang,Saki Hirata,Takeshi Fuchigami,Kazuhiro Shiba,Seigo Kinuya,Kazuma Ogawa RSC Med. Chem. 2022 13 986
-
Megan E. Greaves,Elliot L. B. Johnson Humphrey,David J. Nelson Catal. Sci. Technol. 2021 11 2980
2114-39-8 (2-Bromo-1-phenylpropane) Related Products
- 1586-98-7(Benzene, (2,3-dibromopropyl)-)
- 23264-13-3((2-Bromo-2-methylpropyl)benzene)
- 14367-52-3(Benzene, (2-bromopropyl)-, (±)-)
- 27653-17-4(1-(2-bromopropyl)naphthalene)
- 63798-14-1(BENZENE, [(2R)-2-BROMOPROPYL]-)
- 100304-93-6(Benzene, (2,3-dibromopropyl)-, (-)-)
- 106017-80-5(Benzene, 1-(2,3-dibromopropyl)-4-methyl-)
- 89036-86-2((2-bromo-3-phenylpropyl)benzene)
- 81012-82-0((2-bromobutyl)benzene)
- 130232-93-8(Benzene, [(2S)-2-bromopropyl]-)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
